![molecular formula C13H14FN3O B7470121 2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide](/img/structure/B7470121.png)
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide, also known as DFP-10825, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications.
Mechanism of Action
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide exerts its therapeutic effects by binding to and inhibiting the activity of a specific enzyme called dipeptidyl peptidase 4 (DPP-4). DPP-4 is involved in various physiological processes, including metabolism, inflammation, and immune response. By inhibiting DPP-4, this compound can modulate these processes and exert its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In cancer research, this compound has been shown to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in tumor invasion and metastasis. In inflammation research, this compound has been shown to reduce the production of reactive oxygen species (ROS) and nitric oxide (NO), which are involved in the pathogenesis of inflammation. In pain research, this compound has been shown to reduce the activity of transient receptor potential vanilloid 1 (TRPV1) channels, which are involved in nociception.
Advantages and Limitations for Lab Experiments
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide has several advantages for lab experiments, including its high potency and selectivity for DPP-4, its low toxicity, and its ability to penetrate the blood-brain barrier. However, this compound also has some limitations, including its limited solubility in aqueous solutions and its relatively short half-life in vivo.
Future Directions
There are several future directions for research on 2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and pain. Another direction is to explore its effects on other physiological processes, such as metabolism and immune response. Additionally, research could focus on developing more effective and stable analogs of this compound.
Synthesis Methods
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide is synthesized using a multi-step process that involves the reaction of 4-fluorobenzaldehyde with 3,5-dimethylpyrazole in the presence of a base, followed by the reaction of the resulting intermediate with N-(tert-butoxycarbonyl)glycine. The final step involves the removal of the protecting group to yield this compound.
Scientific Research Applications
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide has been studied for its potential therapeutic applications in various areas, including cancer, inflammation, and pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In inflammation research, this compound has been shown to reduce the production of inflammatory cytokines and chemokines. In pain research, this compound has been shown to alleviate pain by inhibiting the activation of nociceptors.
Properties
IUPAC Name |
2-(3,5-dimethylpyrazol-1-yl)-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14FN3O/c1-9-7-10(2)17(16-9)8-13(18)15-12-5-3-11(14)4-6-12/h3-7H,8H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SLWCXTZYGLCBIW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NN1CC(=O)NC2=CC=C(C=C2)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14FN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.